4-[2-(1H-1,2,4-triazol-3-yl)benzoyl]-2-(trifluoromethyl)morpholine

• IUPAC Name: [2-(1H-1,2,4-triazol-5-yl)phenyl]-[2-(trifluoromethyl)morpholin-4-yl]methanone
• InChI: InChI=1S/C14H13F3N4O2/c15-14(16,17)11-7-21(5-6-23-11)13(22)10-4-2-1-3-9(10)12-18-8-19-20-12/h1-4,8,11H,5-7H2,(H,18,19,20)
• InChI Key: BBIQKPCTDYRRTF-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)C2=CC=CC=C2C3=NC=NN3)C(F)(F)F
• Molecular Formula: C14H13F3N4O2
• Molecular Weight: 326.27 g/mol

Description

4-[2-(1H-1,2,4-triazol-3-yl)benzoyl]-2-(trifluoromethyl)morpholine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as TFMPP and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

TFMPP is a selective agonist of the 5-HT1B and 5-HT2C serotonin receptors. It binds to these receptors and activates them, leading to various physiological and biochemical effects. The activation of 5-HT1B receptors is associated with vasoconstriction, while the activation of 5-HT2C receptors is associated with decreased food intake and increased thermogenesis.
Biochemical and Physiological Effects:
TFMPP has been shown to have various biochemical and physiological effects. It has been shown to decrease food intake and increase thermogenesis in animal studies. TFMPP has also been shown to induce vasoconstriction and increase blood pressure in humans. Additionally, TFMPP has been shown to have anxiogenic effects in animal studies.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for lab experiments. It is a selective agonist of the 5-HT1B and 5-HT2C serotonin receptors, which makes it a useful tool for studying the effects of serotonin receptor activation. TFMPP is also relatively stable and easy to synthesize, which makes it a cost-effective research tool. However, TFMPP has several limitations as well. It has been shown to have off-target effects on other serotonin receptors, which can complicate the interpretation of research results. Additionally, TFMPP has limited solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on TFMPP. One potential direction is to study the effects of TFMPP on other physiological processes such as inflammation and pain. Another potential direction is to develop more selective agonists of the 5-HT1B and 5-HT2C serotonin receptors that do not have off-target effects. Additionally, the development of more water-soluble analogs of TFMPP could make it a more versatile research tool.

Synthesis Methods

The synthesis of TFMPP involves the reaction of 2-(trifluoromethyl)morpholine with 2-amino-4-(1H-1,2,4-triazol-3-yl)benzoic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction takes place in a suitable solvent such as dichloromethane or dimethylformamide (DMF) at room temperature. The resulting product is then purified using column chromatography to obtain TFMPP in high purity.

Scientific Research Applications

TFMPP has been extensively studied for its potential applications in various fields of scientific research. It has been used as a research tool to study the mechanism of action of serotonin receptors and their role in various physiological processes such as mood regulation, appetite, and sleep. TFMPP has also been used as a pharmacological tool to study the effects of serotonin receptor agonists and antagonists on various cellular and molecular processes.